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Compound of Interest

Compound Name:
3-Phenylmethanesulfonyl-

propionic acid

Cat. No.: B1274670 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-(Phenylsulfonyl)propionic acid, alongside a detailed experimental protocol for its

synthesis. This document is intended to serve as a valuable resource for professionals

engaged in chemical research and drug development.

Core Compound Data
3-(Phenylsulfonyl)propionic acid is a chemical compound utilized as an intermediate in organic

synthesis, particularly in the creation of pharmaceuticals and agrochemicals.[1][2] Its structure,

incorporating both a carboxylic acid and a sulfone functional group, makes it a versatile

building block for more complex molecules.[1]

Table 1: Physicochemical Properties of 3-(Phenylsulfonyl)propionic Acid
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Property Value References

Molecular Weight 214.24 g/mol [1][2][3][4][5][6][7]

Molecular Formula C₉H₁₀O₄S [1][3][5][6][7]

Linear Formula C₆H₅SO₂CH₂CH₂CO₂H [2][4]

CAS Number 10154-71-9 [3][4]

Appearance Solid [2][4]

Melting Point 128-130 °C [1][4][6]

Solubility
Soluble in methanol (25

mg/mL)
[4][6]

Density 1.348 g/cm³ [6]

Boiling Point 458.9 °C at 760 mmHg [6]

Flash Point 231.4 °C [6]

Experimental Protocols
A key application of 3-(Phenylsulfonyl)propionic acid lies in its role as a synthetic intermediate.

[1][2] Below is a detailed protocol for its synthesis.

Synthesis of 3-(Phenylsulfonyl)propionic Acid from Benzenesulfonylhydrazide and Acrylic

Acid[7]

This method outlines the reaction of benzenesulfonylhydrazide with acrylic acid in an aqueous

medium to yield 3-(phenylsulfonyl)propionic acid.

Materials:

Benzenesulfonylhydrazide

Acrylic acid

Water
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1 mol/L Hydrochloric acid (HCl)

Ethyl acetate (EtOAc)

Saturated brine solution

Anhydrous sodium sulfate

Equipment:

38mL thick-wall pressure tube with a sealing plug and rubber gasket

Magnetic stirrer

Oil bath

Rotary evaporator

Procedure:

Reaction Setup: To a 38mL thick-wall pressure tube, add benzenesulfonylhydrazide (2 mmol,

355.2 mg).

Add a solution of acrylic acid (3 mmol, 0.2 mL) to the tube.

Add 4 mL of water and a magnetic stir bar.

Ensure the rubber gasket of the sealing plug is intact and tighten the screws of the sealed

tube.

Reaction: Heat the sealed tube in an oil bath at 120 °C for 24 hours with stirring.

Work-up: After the reaction, stop heating and allow the tube to cool to room temperature

naturally.

Slowly unscrew the plug to release any pressure.

Adjust the pH of the solution to 6 using 1 mol/L HCl.
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Extraction: Extract the aqueous solution with ethyl acetate (3 x 50 mL).

Washing: Combine the organic phases and wash with saturated brine solution.

Drying and Isolation: Collect the organic phase and dry it over anhydrous sodium sulfate for

30 minutes.

Remove the solvent using a rotary evaporator to obtain 3-(benzenesulfonyl)propionic acid as

a white crystalline powder.

Expected Yield: 361.3 mg (83%)

Experimental Workflow Visualization
The following diagram illustrates the workflow for the synthesis of 3-(Phenylsulfonyl)propionic

acid as described in the protocol above.
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1. Reaction Setup
- Add Benzenesulfonylhydrazide (2 mmol)

- Add Acrylic Acid (3 mmol)
- Add Water (4 mL)

- Seal in Pressure Tube

2. Heating
- Heat at 120°C for 24h

- Use oil bath and magnetic stirring

3. Cooldown & pH Adjustment
- Cool to room temperature
- Adjust pH to 6 with 1M HCl

4. Extraction
- Extract with Ethyl Acetate (3x50 mL)

5. Washing
- Combine organic layers

- Wash with saturated brine

6. Drying & Isolation
- Dry organic layer with Na2SO4

- Evaporate solvent

Final Product
3-(Phenylsulfonyl)propionic Acid

(White Crystalline Powder)

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-(Phenylsulfonyl)propionic acid.
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At present, the primary documented role of 3-(Phenylsulfonyl)propionic acid is as a chemical

intermediate. Further research is required to elucidate any potential biological activities or

involvement in cellular signaling pathways. The information and protocols provided herein are

intended to facilitate such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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